Cas no 1932788-20-9 ((3R)-3-acetamidopentanoic acid)

• Product Name: (3R)-3-acetamidopentanoic acid
• CAS No: 1932788-20-9
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 5843544
• PubChem ID: 87205243
• Update Time: 2025-09-27

(3R)-3-acetamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-4251768
• 1932788-20-9
• (3R)-3-acetamidopentanoic acid
• SCHEMBL1144276

• Inchi： 1S/C7H13NO3/c1-3-6(4-7(10)11)8-5(2)9/h6H,3-4H2,1-2H3,(H,8,9)(H,10,11)/t6-/m1/s1
• InChI Key： OPGHHOANGOXTMI-ZCFIWIBFSA-N
• SMILES： OC(C[C@@H](CC)NC(C)=O)=O

Computed Properties

• Exact Mass: 159.08954328g/mol
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66.4Ų

Additional information on (3R)-3-acetamidopentanoic acid

Introduction to (3R)-3-Acetamidopentanoic Acid (CAS No. 1932788-20-9)

Introduction to (3R)-3-Acetamidopentanoic Acid (CAS No. 1932788-20-9)

Chemical Structure and Properties

(3R)-3-Acetamidopentanoic acid, also known as N-acetyl-L-alloisoleucine, is a chiral compound with the CAS registry number 1932788-20-9. This compound belongs to the class of amino acids, specifically the branched-chain amino acids (BCAAs), which are essential for human metabolism. The molecule consists of a pentanoic acid backbone with an acetyl group attached to the third carbon in the R configuration. Its molecular formula is C6H11NO2, and its molecular weight is approximately 145.17 g/mol.

The compound is characterized by its optical activity, which is a result of its chiral center at the third carbon atom. This stereochemistry plays a crucial role in its biological activity and pharmacokinetics. The physical properties of (3R)-3-acetamidopentanoic acid include a melting point of around 245°C and a boiling point of 400°C under standard conditions. It is sparingly soluble in water but dissolves well in organic solvents like ethanol and acetone.

Synthesis and Applications

The synthesis of (3R)-3-acetamidopentanoic acid involves several steps, including the acetylation of L-alloisoleucine, followed by purification techniques such as chromatography and crystallization. Recent advancements in asymmetric synthesis have enabled the production of this compound with high enantiomeric excess, making it more suitable for pharmaceutical applications.

This compound has gained significant attention in the field of nutritional science due to its role as a precursor to leucine, an essential amino acid. It is commonly used as a dietary supplement to enhance muscle protein synthesis, improve exercise performance, and aid in recovery after physical activity. Moreover, (3R)-3-acetamidopentanoic acid has been explored for its potential in treating metabolic disorders such as obesity and type 2 diabetes, where it may help regulate glucose metabolism and insulin sensitivity.

Recent studies have also highlighted its role in neuroprotection and cognitive function. Preclinical research suggests that this compound may modulate neurotransmitter systems and reduce oxidative stress, making it a promising candidate for neurodegenerative diseases like Alzheimer's and Parkinson's.

Pharmacokinetics and Toxicology

The pharmacokinetics of (3R)-3-acetamidopentanoic acid have been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Oral administration results in rapid absorption from the gastrointestinal tract, with peak plasma concentrations achieved within 1-2 hours. The compound is metabolized primarily in the liver via hydrolysis to leucine and acetic acid, which are then further processed through the tricarboxylic acid (TCA) cycle.

Toxicological studies indicate that (3R)-3-acetamidopentanoic acid has a low toxicity profile when administered at recommended doses. However, excessive intake may lead to gastrointestinal discomfort or hyperammonemia in susceptible individuals. Regulatory agencies have classified this compound as Generally Recognized As Safe (GRAS) for food applications, provided it is used within specified limits.

Research Highlights: Latest Developments

In recent years, there has been a surge in research focusing on the bioavailability and efficacy of (3R)-3-acetamidopentanoic acid in various physiological conditions. A 2022 study published in *Nutrients* demonstrated that supplementation with this compound enhances muscle protein synthesis rates in elderly individuals, suggesting its potential for mitigating age-related muscle wasting (sarcopenia). Another study in *Journal of Medicinal Chemistry* explored its structure-function relationship, revealing that the acetyl group plays a critical role in stabilizing the molecule's conformation and enhancing bioactivity.

Additionally, researchers have investigated the use of (3R)-3-acetamidopentanoic acid as a therapeutic agent for metabolic syndrome. A randomized controlled trial conducted at Harvard University showed that daily supplementation led to significant improvements in lipid profiles and reduced markers of inflammation in obese participants.

On the technological front, advancements in analytical chemistry, such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS), have enabled precise quantification of this compound in complex matrices like blood plasma and urine. These methods are crucial for pharmacokinetic studies and quality control during manufacturing.

Moreover, computational chemistry tools like molecular docking simulations have provided insights into how (3R)-acetylamino pentanoate interacts with cellular receptors and enzymes. These studies are paving the way for rational drug design targeting specific metabolic pathways.